Cas no 1603189-59-8 (2-amino-1-2-methyl-4-(trifluoromethyl)phenylpropan-1-one)

• Product Name: 2-amino-1-2-methyl-4-(trifluoromethyl)phenylpropan-1-one
• CAS No: 1603189-59-8
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 6271692
• PubChem ID: 102756646
• Update Time: 2025-06-13

2-amino-1-2-methyl-4-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-2-methyl-4-(trifluoromethyl)phenylpropan-1-one
• 1603189-59-8
• EN300-1932901
• 2-amino-1-[2-methyl-4-(trifluoromethyl)phenyl]propan-1-one

• Inchi： 1S/C11H12F3NO/c1-6-5-8(11(12,13)14)3-4-9(6)10(16)7(2)15/h3-5,7H,15H2,1-2H3
• InChI Key： BYQOCUGICAZLED-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C(C)N)=O)=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-2-methyl-4-(trifluoromethyl)phenylpropan-1-one

Comprehensive Overview of 2-amino-1-(2-methyl-4-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1603189-59-8)

2-amino-1-(2-methyl-4-(trifluoromethyl)phenyl)propan-1-one, with the CAS number 1603189-59-8, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This compound belongs to the class of arylpropanones, characterized by the presence of an amino group and a trifluoromethyl substituent on the phenyl ring. The trifluoromethyl group is particularly noteworthy, as it often enhances the compound's stability and bioavailability, making it a subject of interest in various research fields.

The molecular formula of 2-amino-1-(2-methyl-4-(trifluoromethyl)phenyl)propan-1-one is C₁₁H₁₂F₃NO, and its molecular weight is 231.22 g/mol. The compound's structure features a propan-1-one backbone attached to a 2-methyl-4-(trifluoromethyl)phenyl group, with an amino group at the second carbon position. This arrangement contributes to its distinct physicochemical properties, such as moderate solubility in organic solvents and a melting point range that makes it suitable for further chemical modifications.

In the context of current research trends, 2-amino-1-(2-methyl-4-(trifluoromethyl)phenyl)propan-1-one is often discussed in relation to its potential role in medicinal chemistry and pharmaceutical development. Researchers are particularly interested in its bioactive properties, which could be leveraged for designing novel therapeutic agents. The trifluoromethyl group is known to improve metabolic stability and membrane permeability, traits highly sought after in drug discovery. This has led to increased searches for terms like "trifluoromethyl compounds in drug design" and "arylpropanones applications" in scientific databases.

Another area where CAS 1603189-59-8 is gaining traction is in material science. The compound's unique electronic properties, attributed to the trifluoromethyl group, make it a candidate for developing advanced materials with specific optical or electronic characteristics. For instance, its potential use in organic semiconductors or fluorescent probes has been a topic of exploration. This aligns with the growing interest in "fluorinated organic materials" and "high-performance polymers" among researchers and industry professionals.

Synthesis and characterization of 2-amino-1-(2-methyl-4-(trifluoromethyl)phenyl)propan-1-one typically involve multi-step organic reactions, including Friedel-Crafts acylation and reductive amination. The compound's purity and identity are confirmed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound meets the stringent requirements for research and industrial applications.

From an environmental and safety perspective, 2-amino-1-(2-methyl-4-(trifluoromethyl)phenyl)propan-1-one is handled with standard laboratory precautions. While it is not classified as a hazardous substance under most regulatory frameworks, proper storage conditions—such as keeping it in a cool, dry place away from direct sunlight—are recommended to maintain its stability. This aspect is particularly relevant to queries like "safe handling of fluorinated compounds" and "storage guidelines for arylpropanones," which are frequently searched by laboratory personnel.

In summary, 2-amino-1-(2-methyl-4-(trifluoromethyl)phenyl)propan-1-one (CAS 1603189-59-8) is a versatile compound with promising applications in pharmaceutical research, material science, and beyond. Its structural features, particularly the trifluoromethyl group, make it a valuable subject for ongoing studies. As interest in fluorinated organic compounds continues to rise, this compound is likely to remain a focal point in scientific discussions and innovations.